![molecular formula C8H6ClNS B1360304 2-Chloro-4-methylphenyl isothiocyanate CAS No. 57878-93-0](/img/structure/B1360304.png)
2-Chloro-4-methylphenyl isothiocyanate
Overview
Description
“2-Chloro-4-methylphenyl isothiocyanate” is a chemical compound with the molecular formula C8H6ClNS and a molecular weight of 183.66 .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, a related compound, p-Tolyl isothiocyanate, has been synthesized via the reaction with 6-hydroxy-2,4,5-triaminopyrimidine or 4,5,6-triaminopyrimidine in DMF and triethylamine .
Molecular Structure Analysis
The molecular structure of “this compound” includes a six-membered aromatic ring with a chlorine atom and a methyl group attached to it. An isothiocyanate group is also attached to the ring .
Physical And Chemical Properties Analysis
Scientific Research Applications
1. Environmental Chemistry and Atmospheric Reactions
2-Chloro-4-methylphenyl isothiocyanate and related isothiocyanates have been studied for their reactions with OH radicals in the atmosphere. Sommerlade, Ekici, and Parlar (2006) investigated the rate constants for these reactions in a smog chamber, revealing insights into the lifetimes of these compounds in the troposphere due to reactions with OH radicals (Sommerlade, Ekici, & Parlar, 2006).
2. Biological Activation and Enzyme Induction
Isothiocyanates, including compounds structurally related to this compound, are known to activate Nrf2 in cultured fibroblasts, as shown by Ernst et al. (2011). This activation leads to the phosphorylation of ERK1/2, an upstream target of Nrf2, and enhances mRNA and protein levels of Nrf2 targets (Ernst et al., 2011).
3. Synthesis and Chemical Reactions
The synthesis and chemical reactions of isothiocyanates, including phenyl isothiocyanate which is closely related to this compound, have been extensively studied. Faull and Hull (1981) explored the reactions of phenyl isothiocyanate with various compounds, providing valuable insights into the chemistry of isothiocyanates (Faull & Hull, 1981).
4. Antimicrobial and Antifungal Applications
Tang et al. (2018) synthesized a series of p-aromatic isothiocyanates and tested their activity against plant pathogenic fungi and bacteria. They found that compounds like p-nitrophenyl isothiocyanate, structurally similar to this compound, exhibited promising antimicrobial activity (Tang et al., 2018).
5. Neuroprotective Properties
Research on isothiocyanates, like 4-iodophenyl isothiocyanate, demonstrates their potential neuroprotective properties. Wellejus et al. (2012) studied synthetic isothiocyanates in various models of neurodegeneration, highlighting their neuroprotective and neurotrophic properties (Wellejus et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
Isothiocyanates, in general, are known to interact with a variety of biological targets, including proteins and enzymes . They are considered to be the most biologically active degradation products of glucosinolates, secondary metabolites of some plants .
Mode of Action
Isothiocyanates are widely applied as chemoselective electrophiles in bioconjugate chemistry due to their tolerance toward aqueous reaction conditions . They can react with amines to form thioureas, a process that could potentially modify the function of target proteins .
Biochemical Pathways
Isothiocyanates are known to influence a variety of biochemical pathways, often related to cellular stress responses and detoxification processes .
Result of Action
Isothiocyanates are known to have various biological effects, including anti-inflammatory, antioxidant, and anticancer activities .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Chloro-4-methylphenyl isothiocyanate. For instance, the compound’s reactivity and stability can be affected by pH, temperature, and the presence of other reactive species . .
Biochemical Analysis
Biochemical Properties
2-Chloro-4-methylphenyl isothiocyanate plays a significant role in biochemical reactions due to its ability to interact with a variety of enzymes, proteins, and other biomolecules. The isothiocyanate group in this compound can react with nucleophilic amino acid residues, such as lysine and cysteine, in proteins, leading to the formation of stable thiourea linkages . This reactivity makes it a valuable tool for labeling and modifying proteins in biochemical studies. Additionally, this compound has been shown to inhibit certain enzymes by covalently modifying their active sites, thereby affecting their catalytic activity .
Cellular Effects
This compound has been observed to influence various cellular processes and functions. It can affect cell signaling pathways by modifying key signaling proteins, leading to alterations in downstream signaling events . For example, the compound has been shown to inhibit the activity of certain kinases, which play crucial roles in cell signaling pathways . Furthermore, this compound can impact gene expression by modifying transcription factors and other regulatory proteins, thereby influencing the transcriptional activity of specific genes . These effects on cell signaling and gene expression can ultimately lead to changes in cellular metabolism and function .
Molecular Mechanism
The molecular mechanism of action of this compound involves its ability to form covalent bonds with biomolecules through its reactive isothiocyanate group . This covalent modification can lead to the inhibition or activation of enzymes, depending on the specific target and the nature of the modification . For instance, the compound can inhibit enzyme activity by covalently modifying the active site, thereby preventing substrate binding and catalysis . Additionally, this compound can induce changes in gene expression by modifying transcription factors and other regulatory proteins, leading to alterations in the transcriptional activity of specific genes .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation properties . The compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light and moisture . Long-term studies have shown that the effects of this compound on cellular function can persist for extended periods, although the extent of these effects may diminish over time as the compound degrades . In vitro and in vivo studies have demonstrated that the compound can have lasting impacts on cellular processes, even after the initial exposure .
Dosage Effects in Animal Models
The effects of this compound in animal models can vary depending on the dosage administered . At lower doses, the compound may have minimal or no observable effects, while higher doses can lead to significant biochemical and physiological changes . Studies have shown that there is a threshold dose above which the compound can induce toxic or adverse effects, such as tissue damage and organ dysfunction . It is important to carefully control the dosage of this compound in animal studies to avoid potential toxicity and ensure accurate assessment of its effects .
Metabolic Pathways
This compound is involved in various metabolic pathways, primarily through its interactions with enzymes and cofactors . The compound can be metabolized by phase I and phase II enzymes, leading to the formation of various metabolites . These metabolic transformations can affect the compound’s activity and toxicity, as well as its overall impact on cellular processes . Additionally, this compound can influence metabolic flux and metabolite levels by modifying key enzymes involved in metabolic pathways .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins . The compound can be actively transported across cell membranes by specific transporters, allowing it to reach its intracellular targets . Once inside the cell, this compound can bind to various proteins, which can affect its localization and accumulation within different cellular compartments . These interactions play a crucial role in determining the compound’s overall distribution and activity within the cell .
Subcellular Localization
The subcellular localization of this compound is determined by its interactions with targeting signals and post-translational modifications . The compound can be directed to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through the recognition of targeting signals by cellular machinery . Additionally, post-translational modifications of this compound can influence its localization and activity within the cell . These factors are critical in determining the compound’s specific effects on cellular processes and functions .
Properties
IUPAC Name |
2-chloro-1-isothiocyanato-4-methylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNS/c1-6-2-3-8(10-5-11)7(9)4-6/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIZZXGXTVVWRED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N=C=S)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70206597 | |
Record name | 2-Chloro-4-methylphenyl isothiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70206597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57878-93-0 | |
Record name | 2-Chloro-4-methylphenyl isothiocyanate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057878930 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Chloro-4-methylphenyl isothiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70206597 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 57878-93-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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